Cas no 339014-91-4 (4-(2,4-DICHLORO-5-ISOPROPOXYPHENYL)-3,5-THIOMORPHOLINEDIONE)

• Product Name: 4-(2,4-DICHLORO-5-ISOPROPOXYPHENYL)-3,5-THIOMORPHOLINEDIONE
• CAS No: 339014-91-4
• MF: C₁₃H₁₃Cl₂NO₃S
• MW: 334.218220472336
• MDL: MFCD00975355
• CID: 5165710
• Update Time: 2025-09-22

4-(2,4-DICHLORO-5-ISOPROPOXYPHENYL)-3,5-THIOMORPHOLINEDIONE Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-DICHLORO-5-ISOPROPOXYPHENYL)-3,5-THIOMORPHOLINEDIONE
• 4-[2,4-dichloro-5-(propan-2-yloxy)phenyl]thiomorpholine-3,5-dione
• 3,5-Thiomorpholinedione, 4-[2,4-dichloro-5-(1-methylethoxy)phenyl]-
• 4-(2,4-dichloro-5-propan-2-yloxyphenyl)thiomorpholine-3,5-dione
• Bionet2_000830
• Oprea1_647088
• HMS1366F16

• MDL： MFCD00975355
• Inchi： 1S/C13H13Cl2NO3S/c1-7(2)19-11-4-10(8(14)3-9(11)15)16-12(17)5-20-6-13(16)18/h3-4,7H,5-6H2,1-2H3
• InChI Key： KEJOHTQNYPVDMP-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1N1C(CSCC1=O)=O)OC(C)C)Cl

Computed Properties

• Exact Mass: 332.999
• Monoisotopic Mass: 332.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 71.9